Cas no 2171347-86-5 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid
• CAS No: 2171347-86-5
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6066579
• PubChem ID: 165821288
• Update Time: 2025-07-22

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]hexanoic acid
• 2171347-86-5
• EN300-1581660

• Inchi： 1S/C25H28F2N2O5/c1-2-7-15(12-23(31)32)28-22(30)13-21(24(26)27)29-25(33)34-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21,24H,2,7,12-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t15-,21?/m1/s1
• InChI Key： DXFKNENFVZNXFQ-RBFZIWAESA-N
• SMILES： FC(C(CC(N[C@@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid

Introduction to (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic Acid (CAS No. 2171347-86-5)

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid, with the CAS number 2171347-86-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the context of enzyme inhibition and molecular recognition. Its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group and fluorinated side chains, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

The significance of this compound lies in its ability to interact with biological targets in a highly specific manner. The Fmoc group, a common protective group in peptide synthesis, not only enhances the stability of the molecule during synthetic processes but also plays a crucial role in its biological activity. The incorporation of fluorine atoms into the molecule further modulates its pharmacokinetic properties, improving metabolic stability and binding affinity. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional aspects of this compound. Studies have demonstrated that the fluorinated amide moieties can significantly influence the conformational flexibility of the molecule, which is critical for its interaction with biological targets such as enzymes and receptors. The (3R) configuration at the chiral center further refines its binding properties, ensuring high selectivity and efficacy.

In the realm of drug discovery, this compound has been investigated for its potential applications in treating various diseases, including inflammatory disorders and neurological conditions. The ability of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid to modulate enzyme activity has been particularly well-documented. For instance, preliminary studies suggest that it may inhibit certain proteases involved in inflammation pathways, thereby reducing symptoms associated with chronic inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in achieving these objectives. Additionally, the integration of fluorinated building blocks into the synthetic route has enabled researchers to fine-tune the pharmacological properties of the final product.

From a regulatory perspective, the production and handling of this compound must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are essential for maintaining quality control throughout the manufacturing process. Furthermore, collaboration with regulatory agencies is crucial for obtaining necessary approvals for clinical trials and eventual market approval.

The impact of this compound extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in leveraging novel molecular entities like this one to develop next-generation therapeutics. The versatility of its structure allows for modifications that can enhance its therapeutic profile while minimizing potential side effects.

Future research directions include exploring derivatives of this compound that may exhibit even greater potency and selectivity. Additionally, investigating its behavior in vivo will provide valuable insights into its potential as a drug candidate. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties in animal models.

The role of technology in advancing drug discovery cannot be overstated. High-throughput screening (HTS) techniques have enabled researchers to rapidly test large libraries of compounds for their biological activity. This approach has been particularly effective in identifying lead compounds like (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid, which can then be optimized further through structure-based drug design.

In conclusion, (CAS No. 2171347-86-5) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel treatments for various diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in future medical breakthroughs.